Cas no 1803789-31-2 (3,4-Dibromo-5-(difluoromethoxy)toluene)

• Product Name: 3,4-Dibromo-5-(difluoromethoxy)toluene
• CAS No: 1803789-31-2
• MF: C₈H₆Br₂F₂O
• MW: 315.93744802475
• CID: 4977973
• Update Time: 2025-10-30

3,4-Dibromo-5-(difluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibromo-5-(difluoromethoxy)toluene

• Inchi： 1S/C8H6Br2F2O/c1-4-2-5(9)7(10)6(3-4)13-8(11)12/h2-3,8H,1H3
• InChI Key： HASLAEDBZRINAZ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C)=CC=1OC(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2

Additional information on 3,4-Dibromo-5-(difluoromethoxy)toluene

Comprehensive Overview of 3,4-Dibromo-5-(difluoromethoxy)toluene (CAS No. 1803789-31-2)

3,4-Dibromo-5-(difluoromethoxy)toluene (CAS No. 1803789-31-2) is a halogenated aromatic compound that has garnered significant attention in the fields of organic synthesis and material science. This compound, characterized by its unique difluoromethoxy and dibromo substituents, exhibits remarkable chemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in its potential uses, particularly in the development of advanced materials and specialty chemicals.

The molecular structure of 3,4-Dibromo-5-(difluoromethoxy)toluene features a toluene backbone substituted with bromine atoms at the 3 and 4 positions and a difluoromethoxy group at the 5 position. This arrangement imparts distinct electronic and steric effects, which are crucial for its reactivity and interaction with other molecules. The presence of fluorine atoms in the difluoromethoxy group enhances the compound's stability and lipophilicity, making it a promising candidate for pharmaceutical intermediates and agrochemical formulations.

In recent years, the demand for halogenated aromatic compounds like 3,4-Dibromo-5-(difluoromethoxy)toluene has surged due to their versatility in synthetic chemistry. A common query among researchers is, "What are the synthetic routes for 3,4-Dibromo-5-(difluoromethoxy)toluene?" The compound can be synthesized through electrophilic aromatic substitution reactions, where toluene is sequentially brominated and then functionalized with a difluoromethoxy group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been explored to improve yield and selectivity.

Another hot topic in the scientific community is the environmental and safety profile of halogenated compounds. While 3,4-Dibromo-5-(difluoromethoxy)toluene is not classified as a hazardous material, proper handling and disposal protocols are essential to minimize any potential risks. Users often search for "Is 3,4-Dibromo-5-(difluoromethoxy)toluene biodegradable?" Current studies suggest that the compound's persistence in the environment depends on factors such as microbial activity and photodegradation, but further research is needed to fully understand its ecological impact.

The applications of 3,4-Dibromo-5-(difluoromethoxy)toluene extend beyond traditional chemistry. Its unique properties make it a candidate for use in electronic materials, such as organic semiconductors and liquid crystals. The fluorine atoms contribute to low dielectric constants and high thermal stability, which are desirable traits in advanced electronics. Additionally, the compound's ability to act as a building block for more complex structures has sparked interest in its use for drug discovery and agrochemical development.

For those wondering, "Where can I purchase 3,4-Dibromo-5-(difluoromethoxy)toluene?" the compound is available through specialized chemical suppliers who cater to research and industrial needs. It is typically offered in high purity grades, ensuring consistency for experimental and production purposes. Pricing and availability may vary depending on market demand and regulatory considerations, so it is advisable to consult multiple suppliers for the best options.

In summary, 3,4-Dibromo-5-(difluoromethoxy)toluene (CAS No. 1803789-31-2) is a multifaceted compound with significant potential in various scientific and industrial domains. Its unique structural features, combined with its reactivity and stability, make it a valuable asset for researchers and manufacturers alike. As interest in halogenated aromatics and fluorinated compounds continues to grow, this compound is poised to play a pivotal role in future innovations.